Cas no 6937-69-5 (methyl 3-[4-(chloromethyl)phenyl]propanoate)

• Product Name: methyl 3-[4-(chloromethyl)phenyl]propanoate
• CAS No: 6937-69-5
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 973589
• PubChem ID: 236635
• Update Time: 2025-04-19

methyl 3-[4-(chloromethyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[4-(chloromethyl)phenyl]propanoate
• Butyric acid, 4-benzyloxyphenyl ester; SureCN3111562; Oprea1_488971; 4-(benzyloxy)phenyl butyrate; NSC47914; Oprea1_296993; AC1L669J; p-(benzyloxy)phenyl butyrate; 4-(benzyloxy)phenyl butanoate; p-(Chlormethyl)-hydrozimtsaeure-methylester;
• NSC39280
• 6937-69-5
• NSC-39280
• SCHEMBL5567796
• DTXSID00989149
• 4-(Chloromethyl)benzenepropanoic acid methyl ester
• DB-184137

• Inchi： 1S/C11H13ClO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-8H2,1H3
• InChI Key： VTMAOWNBGPNCFE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CCC(=O)OC

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 297.3°C at 760 mmHg
• Flash Point: 143.2°C
• Refractive Index: 1.519
• PSA: 26.3
• LogP: 2.53100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides